Cas no 1005304-12-0 (5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide)

5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide structure

1005304-12-0 structure

Product Name:5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide

CAS No:1005304-12-0

MF:C₁₈H₁₆BrN₃O₅S₂

MW:498.370740890503

CID:5818785

PubChem ID:18569036

Update Time:2024-01-17

5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-methoxy-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
- 5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide
- AKOS021666634
- 5-bromo-2-methoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide
- F2216-0058
- 1005304-12-0
- Inchi： 1S/C18H16BrN3O5S2/c1-27-16-8-6-13(19)11-17(16)29(25,26)22-14-5-3-4-12(10-14)15-7-9-18(21-20-15)28(2,23)24/h3-11,22H,1-2H3
- InChI Key： SJPJHAIKIHJKLL-UHFFFAOYSA-N
- SMILES： C1(S(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)(=O)=O)=CC(Br)=CC=C1OC

Computed Properties

Exact Mass: 496.97148g/mol
Monoisotopic Mass: 496.97148g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 752
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 132Å²

5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2216-0058-2μmol	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2216-0058-5μmol	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2216-0058-10μmol	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2216-0058-20μmol	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2216-0058-1mg	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2216-0058-2mg	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2216-0058-3mg	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2216-0058-4mg	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2216-0058-5mg	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2216-0058-10mg	5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide	1005304-12-0	90%+	10mg	$79.0	2023-05-16